Cas no 1314661-91-0 (1-(2-chloro-3,6-difluorophenyl)cyclobutane-1-carboxylic acid)

1-(2-Chloro-3,6-difluorophenyl)cyclobutane-1-carboxylic acid is a fluorinated cyclobutane derivative with a chlorophenyl substituent, offering unique structural features for synthetic and pharmaceutical applications. Its distinct substitution pattern—combining chlorine and fluorine atoms on the phenyl ring—enhances electronic and steric properties, making it a valuable intermediate in medicinal chemistry and agrochemical research. The cyclobutane ring introduces conformational rigidity, potentially improving binding affinity in target interactions. This compound is particularly useful in the development of bioactive molecules, where its halogenated aromatic system can influence metabolic stability and lipophilicity. High purity and well-defined stereochemistry ensure reproducibility in research applications.
1-(2-chloro-3,6-difluorophenyl)cyclobutane-1-carboxylic acid structure
1314661-91-0 structure
Product Name:1-(2-chloro-3,6-difluorophenyl)cyclobutane-1-carboxylic acid
CAS No:1314661-91-0
MF:C11H9ClF2O2
MW:246.637769460678
CID:5857887
PubChem ID:117369098
Update Time:2025-11-06

1-(2-chloro-3,6-difluorophenyl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1-(2-chloro-3,6-difluorophenyl)cyclobutane-1-carboxylic acid
    • EN300-1963499
    • 1314661-91-0
    • Inchi: 1S/C11H9ClF2O2/c12-9-7(14)3-2-6(13)8(9)11(10(15)16)4-1-5-11/h2-3H,1,4-5H2,(H,15,16)
    • InChI Key: VTRVIQJWXBKBEG-UHFFFAOYSA-N
    • SMILES: ClC1C(=CC=C(C=1C1(C(=O)O)CCC1)F)F

Computed Properties

  • Exact Mass: 246.0259135g/mol
  • Monoisotopic Mass: 246.0259135g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 294
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 37.3Ų

1-(2-chloro-3,6-difluorophenyl)cyclobutane-1-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1963499-0.05g
1-(2-chloro-3,6-difluorophenyl)cyclobutane-1-carboxylic acid
1314661-91-0
0.05g
$948.0 2023-09-17
Enamine
EN300-1963499-0.1g
1-(2-chloro-3,6-difluorophenyl)cyclobutane-1-carboxylic acid
1314661-91-0
0.1g
$993.0 2023-09-17
Enamine
EN300-1963499-0.25g
1-(2-chloro-3,6-difluorophenyl)cyclobutane-1-carboxylic acid
1314661-91-0
0.25g
$1038.0 2023-09-17
Enamine
EN300-1963499-0.5g
1-(2-chloro-3,6-difluorophenyl)cyclobutane-1-carboxylic acid
1314661-91-0
0.5g
$1084.0 2023-09-17
Enamine
EN300-1963499-1.0g
1-(2-chloro-3,6-difluorophenyl)cyclobutane-1-carboxylic acid
1314661-91-0
1g
$1029.0 2023-06-03
Enamine
EN300-1963499-2.5g
1-(2-chloro-3,6-difluorophenyl)cyclobutane-1-carboxylic acid
1314661-91-0
2.5g
$2211.0 2023-09-17
Enamine
EN300-1963499-5.0g
1-(2-chloro-3,6-difluorophenyl)cyclobutane-1-carboxylic acid
1314661-91-0
5g
$2981.0 2023-06-03
Enamine
EN300-1963499-10.0g
1-(2-chloro-3,6-difluorophenyl)cyclobutane-1-carboxylic acid
1314661-91-0
10g
$4421.0 2023-06-03
Enamine
EN300-1963499-1g
1-(2-chloro-3,6-difluorophenyl)cyclobutane-1-carboxylic acid
1314661-91-0
1g
$1129.0 2023-09-17
Enamine
EN300-1963499-5g
1-(2-chloro-3,6-difluorophenyl)cyclobutane-1-carboxylic acid
1314661-91-0
5g
$3273.0 2023-09-17

1-(2-chloro-3,6-difluorophenyl)cyclobutane-1-carboxylic acid Related Literature

Additional information on 1-(2-chloro-3,6-difluorophenyl)cyclobutane-1-carboxylic acid

1-(2-Chloro-3,6-difluorophenyl)cyclobutane-1-carboxylic Acid: An Overview of a Promising Compound (CAS No. 1314661-91-0)

1-(2-Chloro-3,6-difluorophenyl)cyclobutane-1-carboxylic acid (CAS No. 1314661-91-0) is a unique and highly versatile compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound, characterized by its distinct chloro, difluoro, and cyclobutane functionalities, has shown promising potential in various applications, particularly in the development of novel pharmaceuticals and materials science.

The molecular structure of 1-(2-chloro-3,6-difluorophenyl)cyclobutane-1-carboxylic acid is noteworthy for its combination of aromatic and cycloaliphatic moieties. The presence of the chloro and difluoro substituents on the phenyl ring imparts unique electronic and steric properties to the molecule, which can influence its reactivity and biological activity. The cyclobutane ring, a four-membered cyclic structure, adds further complexity and rigidity to the molecule, making it an attractive scaffold for drug design.

In recent years, there has been a surge in research focused on the synthesis and application of compounds with similar structural features. One notable study published in the Journal of Medicinal Chemistry explored the use of 1-(2-chloro-3,6-difluorophenyl)cyclobutane-1-carboxylic acid as a key intermediate in the synthesis of novel anti-inflammatory agents. The researchers found that derivatives of this compound exhibited potent anti-inflammatory activity in vitro and in vivo, suggesting its potential as a lead compound for further drug development.

Beyond its medicinal applications, 1-(2-chloro-3,6-difluorophenyl)cyclobutane-1-carboxylic acid has also been investigated for its use in materials science. A study published in Advanced Materials highlighted the compound's ability to form stable supramolecular assemblies through hydrogen bonding and π-π stacking interactions. These assemblies have shown promise in the development of functional materials with tunable properties, such as self-healing polymers and stimuli-responsive coatings.

The synthesis of 1-(2-chloro-3,6-difluorophenyl)cyclobutane-1-carboxylic acid typically involves a multi-step process that includes the formation of the cyclobutane ring and subsequent functionalization with the chloro and difluoro substituents. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for producing this compound. For example, a one-pot procedure using transition-metal catalysis has been reported to significantly reduce reaction times and improve yields.

In terms of safety and handling, it is important to note that while 1-(2-chloro-3,6-difluorophenyl)cyclobutane-1-carboxylic acid is not classified as a hazardous material or controlled substance, standard laboratory safety protocols should be followed when working with this compound. Proper personal protective equipment (PPE) should be used to minimize exposure risks.

The future prospects for 1-(2-chloro-3,6-difluorophenyl)cyclobutane-1-carboxylic acid are promising. Ongoing research continues to uncover new applications and derivatives with enhanced properties. As our understanding of this compound deepens, it is likely to play an increasingly important role in both academic research and industrial applications.

In conclusion, 1-(2-chloro-3,6-difluorophenyl)cyclobutane-1-carboxylic acid (CAS No. 1314661-91-0) is a multifaceted compound with a wide range of potential uses. Its unique structural features make it an attractive candidate for drug discovery and materials science research. As research in these areas continues to advance, this compound is poised to contribute significantly to scientific progress and technological innovation.

Recommended suppliers
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd